BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for NS163 (Prussian
Blue)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: NS163
Cat. No.: B15617256
Get Quote
\ J

This document provides essential safety and logistical information for the proper disposal of
NS163, identified as Prussian Blue (CAS No. 14038-43-8), a common laboratory chemical.
Adherence to these procedures is critical for ensuring personnel safety and environmental
compliance in research and drug development settings.

Immediate Safety and Hazard Information

Prussian Blue, a complex of iron and cyanide, is generally stable and considered non-toxic
because the cyanide groups are tightly bound to the iron atoms.[1] However, it is crucial to
handle it with care as it can decompose under certain conditions to release hazardous
substances.

Key Hazards:

o Incompatibilities: Prussian Blue is incompatible with strong acids, strong oxidizing agents,
strong bases, and reducing agents.[2][3] Contact with strong acids can lead to the release of
highly toxic hydrogen cyanide gas.[2][3] It is also decomposed by even weak alkalis.[4][5]

e Hazardous Decomposition Products: Under fire conditions or upon reaction with
incompatible materials, hazardous decomposition products may be formed, including
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hydrogen cyanide, nitrogen oxides (NOx), and carbon monoxide.[2][3]

o Environmental Hazards: Prussian Blue is listed as a toxic pollutant under the Clean Water
Act and can be toxic to aquatic life with long-lasting effects.[2][6] Therefore, it should not be

released into the environment.[6]

Personal Protective Equipment (PPE): When handling NS163 waste, all personnel must wear

the following:
o Eye/Face Protection: Safety glasses with side shields or chemical safety goggles.[2][7]
» Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.[2][7]

e Respiratory Protection: In cases of dust generation, a NIOSH/MSHA or European Standard
EN 149 approved respirator should be used.[2]

Quantitative Data and Chemical Properties

The following table summarizes key quantitative and qualitative data for Prussian Blue
(NS163).
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Property

Value

Chemical Name

Iron(lll) hexacyanoferrate(ll)[1]

CAS Number

14038-43-8[1][2][3]

Molecular Formula

C18Fe7N18[2]

Appearance

Dark blue solid[1][2]

Stability

Stable under normal temperatures and

pressures.[2][3]

Incompatibilities

Strong acids, strong oxidizing agents, bases,

reducing agents.[2][3]

Hazardous Decomposition

Hydrogen cyanide, nitrogen oxides (NOX),

carbon monoxide, ammonia.[2][3]

Solubility

Practically insoluble in water; soluble in alkalis.

[2](8]

Environmental Impact

Toxic to aquatic life with long-lasting effects;
listed as a Toxic Pollutant under the Clean
Water Act.[2][6]

Experimental Protocol: Waste Disposal Procedure

The recommended procedure for the disposal of NS163 from a laboratory setting is to treat it
as hazardous chemical waste. Do not dispose of NS163 down the drain or in regular solid

waste.
Materials:

» Designated hazardous waste container (sealable, chemically compatible, and clearly
labeled)

e Hazardous waste labels

e Personal Protective Equipment (PPE) as specified above
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» Waste accumulation log
Procedure for Solid NS163 Waste (e.g., unused reagent, contaminated consumables):
o Containerization:

o Place all solid waste, including contaminated items like weigh boats, gloves, and paper
towels, into a designated, sealable hazardous waste container.

o For powdered NS163, handle with care to minimize dust generation.[2] If necessary, work
in a fume hood.

e Labeling:
o Affix a hazardous waste label to the container.
o The label must include:

The words "Hazardous Waste"

The full chemical name: "Prussian Blue (Iron(lll) hexacyanoferrate(ll))"

The associated hazards (e.g., "Toxic," "Environmental Hazard")

The accumulation start date.
e Storage:
o Store the sealed container in a designated satellite accumulation area.

o The storage area should be cool, dry, and well-ventilated, away from incompatible
materials.[2]

» Disposal:

o Arrange for pickup by a licensed professional waste disposal service.[9] Follow your
institution's specific procedures for hazardous waste disposal.

Procedure for Liquid NS163 Waste (e.g., solutions or suspensions):
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e Containerization:

o Collect all liquid waste containing NS163 in a dedicated, sealable, and chemically
compatible hazardous waste container.

o Do not mix with other chemical waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.

e Labeling:

o Label the container as "Hazardous Waste" with the full chemical name and an estimate of
the concentration and volume.

o Storage:

o Store the sealed container in secondary containment in a designated satellite
accumulation area, away from incompatible materials.

e Disposal:

o Arrange for pickup and disposal through your institution's licensed hazardous waste
contractor.

Visual Diagrams of Disposal Workflow

The following diagrams illustrate the proper workflow for the disposal of solid and liquid NS163
waste.

Solid NS163 Waste Disposal Workflow

Solid Waste Generation Wear appropriate PPE
(e.g., unused powder, contaminated PPE) (gloves, goggles, lab coat) sealable hazardous waste container

Place waste in a designated,

Click to download full resolution via product page

Caption: Workflow for the disposal of solid NS163 waste.
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Liquid NS163 Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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